Methyl 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methoxy]benzoate
Overview
Description
“Methyl 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methoxy]benzoate” is a chemical compound with the CAS Number: 196301-95-8 . It has a molecular weight of 232.24 . The IUPAC name for this compound is methyl 4-(5-ethyl-1,2,4-oxadiazol-3-yl)benzoate .
Synthesis Analysis
The synthesis of oxadiazoles, which includes “this compound”, often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H12N2O3/c1-3-10-13-11(14-17-10)8-4-6-9(7-5-8)12(15)16-2/h4-7H,3H2,1-2H3 . This code provides a unique identifier for the molecular structure of the compound.
Physical and Chemical Properties Analysis
“this compound” is a white to yellow solid . The compound is stored at a temperature of +4°C .
Scientific Research Applications
Corrosion Inhibition
A study conducted by Ammal, Prajila, and Joseph (2018) explored the corrosion inhibition properties of 1,3,4-oxadiazole derivatives for mild steel in sulphuric acid. These derivatives, including compounds similar to Methyl 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methoxy]benzoate, demonstrated increased charge transfer resistance, indicating protective layer formation on mild steel. This suggests potential applications in protecting metals from corrosion (Ammal, Prajila, & Joseph, 2018).
Mesomorphic and Photoluminescent Properties
Han, Wang, Zhang, and Zhu (2010) synthesized a series of 1,3,4-oxadiazole derivatives and investigated their phase behaviors and photoluminescent properties. These compounds, closely related to this compound, exhibited cholesteric mesophases with wide temperature ranges and strong blue fluorescence emissions. This implies potential applications in liquid crystal displays and photoluminescent materials (Han, Wang, Zhang, & Zhu, 2010).
Antibacterial Activities
Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, and Demirbas (2007) synthesized new 1,2,4-triazole derivatives and tested their antimicrobial activities. Some compounds in this study, which share structural similarities with this compound, showed good to moderate activities against various microorganisms, indicating potential in developing new antibacterial agents (Bektaş et al., 2007).
Renewable PET Production
Pacheco, Labinger, Sessions, and Davis (2015) discussed the production of biobased terephthalic acid precursors through Diels–Alder and dehydrative aromatization reactions. Compounds structurally related to this compound were identified as side products in these reactions, highlighting their role in renewable PET production (Pacheco, Labinger, Sessions, & Davis, 2015).
Chemosensors for Fluoride Detection
Ma, Li, Zong, Men, and Xing (2013) reported the synthesis of novel anion sensors containing 1,3,4-oxadiazole groups for fluoride sensing. These molecules, including structures similar to this compound, showed color changes from colorless to yellow upon fluoride addition, indicating their potential as selective fluoride chemosensors (Ma, Li, Zong, Men, & Xing, 2013).
Mechanism of Action
Target of Action
Compounds with a 1,2,4-oxadiazole moiety have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .
Mode of Action
Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, wherein nitrogen has been a stronger hydrogen bond acceptor than oxygen . This property might influence the interaction of the compound with its targets.
Biochemical Pathways
Given the anti-infective activities of similar compounds, it can be inferred that the compound might interfere with the biochemical pathways of the infectious agents .
Result of Action
Similar compounds with a 1,2,4-oxadiazole moiety have shown anti-infective activities .
Properties
IUPAC Name |
methyl 4-[(5-ethyl-1,2,4-oxadiazol-3-yl)methoxy]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c1-3-12-14-11(15-19-12)8-18-10-6-4-9(5-7-10)13(16)17-2/h4-7H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTHBEMHBVMWHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=NO1)COC2=CC=C(C=C2)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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